Cas no 1421499-03-7 (N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide
• CAS No: 1421499-03-7
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5806752
• PubChem ID: 71787936
• Update Time: 2025-06-08

N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide
• N-[3-HYDROXY-3-(NAPHTHALEN-1-YL)PROPYL]-2-(2-METHOXYPHENOXY)ACETAMIDE
• N-(3-hydroxy-3-naphthalen-1-ylpropyl)-2-(2-methoxyphenoxy)acetamide
• 1421499-03-7
• N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-2-(2-methoxyphenoxy)acetamide
• AKOS024536853
• VU0535462-1
• F6190-2107

• Inchi： 1S/C22H23NO4/c1-26-20-11-4-5-12-21(20)27-15-22(25)23-14-13-19(24)18-10-6-8-16-7-2-3-9-17(16)18/h2-12,19,24H,13-15H2,1H3,(H,23,25)
• InChI Key： WKUGDXHQGBWJNY-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C=CC=CC1=2)CCNC(COC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Additional information on N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide

N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide (CAS No. 1421499-03-7): An Overview of a Promising Compound in Medicinal Chemistry

N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide (CAS No. 1421499-03-7) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1421499-03-7, is characterized by its naphthalene and methoxyphenoxy moieties, which contribute to its pharmacological properties.

The chemical structure of N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide consists of a naphthalene ring attached to a propyl chain, which is further functionalized with a hydroxyl group. The acetamide moiety is linked to a 2-methoxyphenoxy group, providing the molecule with a diverse array of functional groups that can interact with various biological targets. This structural complexity offers a wide range of possibilities for modulating biological processes and developing novel therapeutic agents.

Recent studies have highlighted the potential of N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide in various medicinal applications. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Additionally, research has explored the potential of N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are known to play crucial roles in cancer progression.

The pharmacokinetic properties of N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as a therapeutic agent. The molecule's ability to cross the blood-brain barrier has also been noted, suggesting its potential use in neurological disorders.

In terms of safety, preliminary toxicological studies have indicated that N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are aimed at evaluating the efficacy and safety of this compound in human subjects.

The synthesis of N-3-hydroxy-3-(naphthalen-1-yl)propyl-2-(2-methoxyphenoxy)acetamide involves several steps, including the formation of the naphthalene-propyl intermediate and the subsequent coupling with the methoxyphenoxy acetamide moiety. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, N-3-hydroxy-3-(naphthalen-1-y l)propyl - 2 - ( 2 - meth oxy ph en oxy ) acet amide (CAS No. 1421499 - 03 - 7 ) represents a promising compound in medicinal chemistry with potential applications in anti-inflammatory and antitumor therapy. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.